Cas no 921514-51-4 (N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921514-51-4
• MF: C₂₂H₁₉BrN₄O₂
• MW: 451.315863847733
• CID: 5854904
• PubChem ID: 18570400
• Update Time: 2025-10-29

N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-(3-bromophenyl)-3,5-dihydro-3-oxo-2-phenyl-5-propyl-
• 921514-51-4
• N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021621653
• CCG-328545
• N-(3-bromophenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0338
• N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C22H19BrN4O2/c1-2-11-26-13-18(21(28)24-16-8-6-7-15(23)12-16)20-19(14-26)22(29)27(25-20)17-9-4-3-5-10-17/h3-10,12-14H,2,11H2,1H3,(H,24,28)
• InChI Key： YNMWBZYPTPAWJS-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NC2=CC=CC(Br)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 450.06914g/mol
• Monoisotopic Mass: 450.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.06±0.70(Predicted)

Additional information on N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide: A Comprehensive Overview

The compound N-(3-bromophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS NO: 921514-51-4) represents a unique entity in the realm of heterocyclic chemistry. This molecule belongs to the family of pyrazolo[4,3-c]pyridines, which are known for their diverse pharmacological properties and potential applications in drug discovery. The presence of 3-bromophenyl and 3-oxo groups introduces specific reactivity patterns that make this compound an interesting candidate for further research.

Recent studies have highlighted the importance of pyrazolo[4,3-c]pyridine derivatives in the development of antibacterial agents. The combination of aromatic heterocycles and amide functionalities in this compound suggests potential bioisosteric relationships with known drugs. Furthermore, the propyl substituent at position 5 adds to the molecule's structural diversity, potentially influencing its solubility, lipophilicity, and overall pharmacokinetics.

One of the most intriguing aspects of this compound is its 3-oxo group, which not only contributes to the rigidification of the pyrazolo[4,3-c]pyridine core but also introduces a reactive ketone moiety. This feature may facilitate intramolecular cyclization reactions, offering pathways for the formation of complex natural product analogs. Such reactivity is particularly valuable in total synthesis and combinatorial chemistry approaches.

From a biological standpoint, the N-(3-bromophenyl)carboxamide substituent at position 7 suggests that this compound could serve as a template for the development of peptidomimetic agents. The amide linkage is well-known for its role in drug design, particularly in enzyme inhibition and receptor modulation. Moreover, the bromo substituent on the phenyl ring may enhance metabolite stability and improve pharmacokinetic profiles, which are critical factors in therapeutic agent development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with various biological targets. For instance, molecular docking studies suggest that this compound may exhibit high affinity for transmembrane receptors, such as those involved in angiogenesis or neurodegeneration. These findings underscore its potential as a lead compound in the pursuit of novel therapeutic agents.

Another significant aspect of this compound is its heterocyclic framework, which includes both pyrazole and pyridine rings. This dual-ring system not only contributes to the molecule's structural rigidity but also provides multiple sites for potential functionalization. Such versatility makes it an attractive candidate for tuneable drug design, where subtle modifications can lead to significant changes in activity profiles.

From a synthetic chemistry perspective, the pyrazolo[4,3-c]pyridine core presents interesting challenges and opportunities. The one-pot synthesis of this compound has been optimized using transition metal catalysts, such as Pd or Cu, which facilitate efficient coupling reactions. These methods not only enhance the yield but also reduce the overall environmental footprint of the synthesis process, aligning with modern green chemistry principles.

Furthermore, the crystallographic studies of this compound have revealed a highly ordered structure, which correlates with its unique physical properties. The intermolecular hydrogen bonding and π-π interactions observed in the crystal lattice suggest potential applications in materials science, such as photovoltaic materials or non-linear optical materials.

Recent explorations into the enzymatic degradation of this compound have yielded promising results, indicating its potential as a biodegradable polymer precursor. The amide bonds in the structure provide sites for hydrolytic cleavage, which could be harnessed to create biocompatible materials with tunable degradation rates.

Finally, this compound serves as an excellent model for studying heterocyclic reactivity under mild conditions. Its laboratory stability and ease of synthesis make it a valuable tool for both academic research and industrial applications. As our understanding of precision medicine continues to evolve, compounds like this one will play an increasingly important role in the development of tailored therapeutic solutions.